4-methyl-3-(3-nitrophenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-methyl-3-(3-nitrophenyl)-1,2,4-triazole
• InChI: InChI=1S/C9H8N4O2/c1-12-6-10-11-9(12)7-3-2-4-8(5-7)13(14)15/h2-6H,1H3
• InChI Key: QXWWRCQULISQCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol

Description

Molecular Structure Analysis

The molecular structure of “4-methyl-3-(3-nitrophenyl)-4H-1,2,4-triazole” can be deduced from its name. It likely contains a 1,2,4-triazole ring with a methyl group attached at the 4-position and a 3-nitrophenyl group attached at the 3-position.

Scientific Research Applications

Synthesis of Polymers

. Hydrogels are networks of polymer chains that are hydrophilic, and they can hold large amounts of water or biological fluids. Polyurethanes are used in a variety of applications including coatings, adhesives, sealants, and elastomers.

Development of Biocompatible Materials

. These are materials that are designed to interface with biological systems to evaluate, treat, augment, or replace any tissue, organ, or function of the body.

Synthesis of Organometallic Compounds

. These compounds are used in a wide range of applications, including catalysis, organic synthesis, and materials science.

Nucleophilic Substitution Reactions

. This reaction follows a

Mechanism of Action

Target of Action

The primary targets of 4-Methyl-3-(3-Nitrophenyl)-4H-1,2,4-Triazole are nucleophiles such as hydroxyl groups and amines . These groups are common in many biological molecules, making them a broad target for this compound.

Mode of Action

The compound interacts with its targets through a nucleophilic substitution pathway . In this process, the hydroxyl group of 4-Methyl-3-(3-Nitrophenyl)-4H-1,2,4-Triazole is replaced by the isocyanate group of HNCO . This reaction typically yields 4-Methyl-3-(3-Nitrophenyl)-4H-1,2,4-Triazole and an alcohol byproduct .